3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 3,8-dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C15H9Cl2F3N2O/c1-23-10-4-2-8(3-5-10)12-13(17)22-7-9(15(18,19)20)6-11(16)14(22)21-12/h2-7H,1H3
• InChI Key: GKSQBAXVMLEWAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N3C=C(C=C(C3=N2)Cl)C(F)(F)F)Cl
• Molecular Formula: C15H9Cl2F3N2O
• Molecular Weight: 361.1 g/mol
• CAS No.: 860785-38-2

Description

The compound 3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (C₁₄H₈Cl₂F₃N₂O, molecular weight: 349.11 g/mol) is a substituted imidazo[1,2-a]pyridine derivative. Its structure features a bicyclic imidazo[1,2-a]pyridine core with three key substituents:

• 3,8-Dichloro groups: These electron-withdrawing groups enhance lipophilicity and may influence binding interactions.
• 6-Trifluoromethyl (CF₃): A highly electronegative group that improves metabolic stability and membrane permeability .

This compound is part of a broader class of imidazo[1,2-a]pyridines, which are pharmacologically significant due to their diverse biological activities, including anticancer, antidiabetic, and central nervous system modulation .

Biological Activity

3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine is a synthetic compound belonging to the imidazopyridine class, which has garnered attention for its potential biological activities. This article explores its biological activity, including antitumor properties, enzyme inhibition, and structure-activity relationships (SAR).

• Molecular Formula : C15H9Cl2F3N2O
• Molar Mass : 361.15 g/mol
• CAS Number : [not provided in search results]

Antitumor Activity

Recent studies have indicated that derivatives of imidazopyridines exhibit significant antitumor properties. For instance, compounds with similar structural motifs have shown potent inhibition of various cancer cell lines:

• Inhibitory Concentration (IC50) values for related compounds have demonstrated effectiveness against multiple cancer types:
  • HCT116 colon cancer model : Effective inhibition observed with IC50 values in the low nanomolar range for structurally analogous compounds .
  • Multiple Myeloma Cell Lines : Certain derivatives exhibited IC50 values as low as 0.64 μM against MM1.S cell lines, indicating strong antiproliferative activity .

Enzyme Inhibition

The imidazopyridine class has been linked to the inhibition of key enzymes involved in cancer progression:

• Farnesyltransferase (FT) : Compounds similar to 3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine have been identified as potent FT inhibitors with IC50 values around 24 nM. These inhibitors can reverse phenotypic changes in transformed cells .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological efficacy of imidazopyridine derivatives:

• Modifications at specific positions on the imidazopyridine core significantly affect biological activity. For example:
  • Substituents at the 4-position on the benzene ring enhance enzyme inhibitory activity.
  • The presence of hydrophobic groups linked via hydrogen bond acceptors is essential for maintaining high potency against target enzymes .

Case Studies

• In Vivo Studies : A study involving a mouse model demonstrated that specific analogs of imidazopyridines could inhibit tumor growth effectively when administered at optimized dosages.
• Cell Line Studies : Various derivatives were tested on human cancer cell lines, showing a range of IC50 values that correlate with structural modifications.

Data Table

Compound Name	Molecular Formula	IC50 (μM)	Target
Analog A	C15H9Cl2F3N2O	0.64	Multiple Myeloma
Analog B	C15H9Cl2F3N2O	0.4	PLK4 Inhibition
Analog C	C15H9Cl2F3N2O	24	Farnesyltransferase

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Trifluoromethyl-Containing Analogs

• 3-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (C₁₃H₁₃FN₂): The CF₃ group in the target compound enhances metabolic stability compared to non-CF₃ analogs. For instance, compounds lacking CF₃, such as 3-phenylimidazo[1,2-a]pyridine, show reduced potency in antileishmanial assays .
• 6,8-Dichloro-2-(3-methoxyphenyl)imidazo[1,2-a]pyridine (C₁₄H₁₀Cl₂N₂O): Positional isomerism (3- vs. 4-methoxyphenyl) impacts electronic properties.

Chlorinated Analogs

• 6-Chloro-2-(thiophen-2-yl)imidazo[1,2-a]pyridine : Replacing the 4-methoxyphenyl with thiophene reduces aromatic stacking interactions, leading to lower antitumor activity in HT-29 colon cancer cells .
• 6-Bromo-2-(4-bromophenyl)imidazo[1,2-a]pyridine (KOXGEM): Bromine substituents increase molecular weight (371.97 g/mol) and polarizability but may reduce solubility compared to the target compound’s chlorine and CF₃ groups .

Nitrogen Placement in the Bicyclic System

Imidazo[1,2-a]pyridines with additional nitrogen atoms in the bicyclic core (e.g., imidazo[1,2-c]pyrimidines or imidazo[1,2-a]pyrazines) exhibit reduced antimicrobial potency. For example:

• Imidazo[1,2-c]pyrimidine (25) and imidazo[1,2-a]pyrazine (26) show MICs of 1–9 μM against Mycobacterium tuberculosis, while non-nitrogenated imidazo[1,2-a]pyridines (e.g., the target compound) achieve MICs <1 μM due to optimized steric and electronic profiles .

Solubility and Pharmacokinetics

• Aqueous Solubility : The target compound’s dichloro and CF₃ groups likely reduce solubility compared to analogs with polar substituents (e.g., 6-Chloro-8-[(4-chlorophenyl)thio]-3-nitroimidazo[1,2-a]pyridine , which incorporates a nitro group for improved solubility). However, the 4-methoxyphenyl group may mitigate this through moderate hydrophilicity .
• Metabolic Stability : The CF₃ group resists oxidative metabolism, as seen in 2-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carbonitrile (ULEGOI), which shows a half-life >6 hours in hepatic microsomes .